Cas no 1321848-43-4 (4-Acetyl-2-methylphenylboronic acid pinacol ester)

• Product Name: 4-Acetyl-2-methylphenylboronic acid pinacol ester
• CAS No: 1321848-43-4
• MF: C₁₅H₂₁BO₃
• MW: 260.136444807053
• CID: 2157297
• PubChem ID: 68264004
• Update Time: 2025-06-11

4-Acetyl-2-methylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Acetyl-2-methylphenylboronic acid pinacol ester
• 1-(3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanone
• BS-30650
• CS-0178365
• 1-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one
• SCHEMBL12437411
• 1321848-43-4
• 1-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone
• WCC84843
• DB-253069

• Inchi： 1S/C15H21BO3/c1-10-9-12(11(2)17)7-8-13(10)16-18-14(3,4)15(5,6)19-16/h7-9H,1-6H3
• InChI Key： BDASTGOIWOBHGT-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(C)=O)=CC=2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 260.1583747g/mol
• Monoisotopic Mass: 260.1583747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5

Additional information on 4-Acetyl-2-methylphenylboronic acid pinacol ester

Introduction to 4-Acetyl-2-methylphenylboronic acid pinacol ester (CAS No. 1321848-43-4)

4-Acetyl-2-methylphenylboronic acid pinacol ester, identified by the Chemical Abstracts Service Number (CAS No.) 1321848-43-4, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boronic acid derivative is particularly valued for its role as an intermediate in organic synthesis, especially in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is pivotal in the construction of complex molecular architectures. The presence of both an acetyl group and a pinacol ester moiety enhances its reactivity and stability, making it a versatile tool in synthetic applications.

The structure of 4-Acetyl-2-methylphenylboronic acid pinacol ester features a phenyl ring substituted at the 2-position with a methyl group and at the 4-position with an acetyl group. The boronic acid functionality is protected by a pinacol ester, which improves solubility and handling properties while maintaining the reactivity necessary for subsequent transformations. This compound’s unique structural attributes make it particularly useful in the synthesis of fine chemicals and pharmaceuticals, where precise control over molecular structure is essential.

In recent years, the demand for high-quality boronic acid derivatives has surged due to their broad utility in medicinal chemistry. 4-Acetyl-2-methylphenylboronic acid pinacol ester has been employed in the development of novel therapeutic agents, where its ability to participate in efficient cross-coupling reactions allows for rapid assembly of biaryl structures. These structures are common motifs in many pharmacologically active compounds, including kinase inhibitors and antiviral agents. The compound’s efficacy in these applications has been demonstrated through numerous studies, highlighting its importance as a synthetic building block.

One of the most compelling aspects of 4-Acetyl-2-methylphenylboronic acid pinacol ester is its role in advancing drug discovery technologies. The Suzuki-Miyaura coupling reaction, facilitated by this boronic acid derivative, enables the formation of carbon-carbon bonds under mild conditions, often with high selectivity and yield. This reaction has been instrumental in the synthesis of complex natural products and artificial molecules with therapeutic potential. Researchers have leveraged this compound to develop novel scaffolds for drug candidates targeting various diseases, including cancer and inflammatory disorders.

The chemical properties of 4-Acetyl-2-methylphenylboronic acid pinacol ester contribute to its widespread use in synthetic chemistry. The acetyl group imparts a certain level of electrophilicity to the aromatic ring, while the boronic acid moiety is highly reactive towards palladium catalysts in cross-coupling reactions. The pinacol ester protection ensures that the boronic acid functionality remains stable under a variety of reaction conditions, allowing for multiple synthetic steps without degradation. This stability has made it a preferred choice for multi-step syntheses where maintaining reactivity over several transformations is crucial.

Recent advancements in computational chemistry have further enhanced the utility of 4-Acetyl-2-methylphenylboronic acid pinacol ester. Molecular modeling studies have revealed insights into its interaction with transition metals and other reagents, providing valuable guidance for optimizing reaction conditions. These computational approaches have enabled chemists to predict outcomes with greater accuracy, reducing trial-and-error experimentation and accelerating the discovery process. Such innovations underscore the importance of this compound in modern synthetic methodologies.

The pharmaceutical industry has also benefited from the use of 4-Acetyl-2-methylphenylboronic acid pinacol ester in developing targeted therapies. Its ability to participate in cross-coupling reactions has allowed for the creation of highly specific inhibitors that interact with biological targets with high affinity. For instance, researchers have utilized this compound to synthesize small molecules that modulate enzyme activity, offering new avenues for treating metabolic diseases and infections. The compound’s versatility has made it an indispensable tool in medicinal chemistry laboratories worldwide.

Moreover, the environmental impact of using 4-Acetyl-2-methylphenylboronic acid pinacol ester has been a focus of recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. These sustainable practices align with broader industry trends toward environmentally responsible chemistry. By optimizing reaction conditions and employing efficient catalysts, chemists can enhance the sustainability profile of processes involving this boronic acid derivative.

In conclusion, 4-Acetyl-2-methylphenylboronic acid pinacol ester (CAS No. 1321848-43-4) represents a critical component in modern synthetic chemistry. Its unique structural features and reactivity make it an invaluable intermediate for constructing complex molecules, particularly in pharmaceutical applications. As research continues to uncover new uses for this compound, its significance is expected to grow further, driving innovation across multiple scientific disciplines.